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Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1460611 Get Quote

An In-depth Technical Guide to C.I. Direct Orange 102

This technical guide provides a comprehensive overview of the chemical and physical

properties of C.I. Direct Orange 102, tailored for researchers, scientists, and professionals in

drug development. The information is presented in a structured format to facilitate easy access

and comparison of data.

Chemical Identity and Structure
C.I. Direct Orange 102 is a synthetic dye belonging to the double azo class.[1][2] It is primarily

used in the dyeing of cellulose fibers, paper, and leather.[1][2][3][4][5]
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Identifier Value

C.I. Name Direct Orange 102[1][2][4][6]

C.I. Number 29156[1][2][3][4][5]

CAS Number 6598-63-6[1][2][3][4][6][7]

Synonyms

Direct Orange WS, Direct Orange 6R, Pergasol

Orange 6R, Calcomine Orange 2RS[1][3][4][8]

[9]

Chemical Class Double azo class[1][2]

Molecular Formula C₃₄H₂₁N₆Na₃O₁₁S₂[1][2][3][4][6][8][9][10][11]

Molecular Weight 822.67 g/mol [1][2][3][4][6][8]

IUPAC Name

trisodium;4-[[1-hydroxy-6-[(5-hydroxy-6-

phenyldiazenyl-7-sulfonatonaphthalen-2-

yl)carbamoylamino]-3-sulfonatonaphthalen-2-

yl]diazenyl]benzoate[8]

Physicochemical Properties
The following tables summarize the key physical and chemical properties of C.I. Direct Orange
102.

Table 2.1: General Physical Properties

Property Value

Physical Form Powder[2][6][12]

Color Reddish-orange[3][4]

Odor Odorless[6][13]

pH 7.5[6]

Melting Point Decomposes[13]

Purity Minimum 98%[13]
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Table 2.2: Solubility Profile

Solvent Solubility

Water Soluble[2][5][7][13]

Ethanol Slightly soluble[7]

Concentrated Sulfuric Acid Soluble[7]

Table 2.3: Fastness Properties

Property Rating

Light Fastness 3[4][5]

Washing Fastness 3 - 4.5[4][5]

Rubbing Fastness (Dry) 4[4]

Rubbing Fastness (Wet) 3[4]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of C.I.
Direct Orange 102 are not extensively available in the public domain. However, standard

methods for testing textile dyes can be inferred.

3.1 Determination of Solubility

A standard protocol for determining solubility involves preparing a saturated solution of the dye

in the solvent of interest at a specified temperature. The concentration of the dissolved dye is

then measured, typically using UV-Vis spectrophotometry by constructing a calibration curve

with solutions of known concentrations.

3.2 Fastness Testing

Light, washing, and rubbing fastness are determined according to standardized methods, such

as those established by the International Organization for Standardization (ISO) or the
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American Association of Textile Chemists and Colorists (AATCC).

Light Fastness: A dyed substrate is exposed to a standardized artificial light source under

controlled conditions. The change in color is then assessed by comparison with a standard

grey scale.

Washing Fastness: A dyed specimen is agitated in a soap solution, rinsed, and dried. The

change in color of the specimen and the degree of staining of adjacent undyed fabrics are

evaluated against standard grey scales.

Rubbing Fastness: The amount of color transferred from a dyed textile to a rubbing cloth

under specified conditions is assessed using a grey scale.

Safety and Handling
C.I. Direct Orange 102 is considered hazardous.[6] It is harmful if swallowed and may cause

irritation to the skin, eyes, and respiratory tract.[6] There are also potential risks of irreversible

effects.[6] Appropriate personal protective equipment, including gloves and safety glasses,

should be worn when handling this chemical.

Logical Relationships of C.I. Direct Orange 102
Properties
The following diagram illustrates the logical flow from the chemical's identity to its applications

and safety considerations.
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Chemical Identity

Properties

Applications

Safety & Handling

C.I. Direct Orange 102
CAS: 6598-63-6

C.I. Number: 29156

Chemical Properties
- Molecular Formula: C34H21N6Na3O11S2

- Molecular Weight: 822.67 g/mol
- Double Azo Class

determines

Physical Properties
- Appearance: Orange Powder

- Solubility: Water Soluble
- Odor: Odorless

exhibits

Hazards
- Harmful if Swallowed

- Irritant (Skin, Eyes, Respiratory)
- Potential for Irreversible Effects

has associated

Industrial Uses
- Cellulose Fiber Dyeing

- Paper Dyeing
- Leather Coloring

dictates

enables

Click to download full resolution via product page

Caption: Logical flow of C.I. Direct Orange 102 characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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